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Compound of Interest |

Compound Name: (S,S)-BenzP
CAS No.: 1355162-85-4
Cat. No.: B6591287

Get Quote

Advanced P-Stereogenic Diphosphine for
Asymmetric Hydrogenation
Executive Summary & Strategic Significance

(S,S)-BenzP (often referred to as (S,S)-BenzP*) represents a pinnacle in the design of
electron-rich, P-stereogenic bisphosphine ligands. Unlike C-chiral ligands (e.g., DuPhos) where
chirality is induced by the carbon backbone, (S,S)-BenzP derives its stereochemical induction
directly from the phosphorus centers.

This structural distinction is critical for drug development professionals. The direct attachment
of the chiral phosphorus to the rigid benzene backbone minimizes conformational flexibility,
resulting in exceptionally high enantioselectivity (up to 99.9% ee) and turnover frequencies
(TOF > 10,000 h~%) in rhodium-catalyzed hydrogenations. It is particularly effective for
substrates that are traditionally difficult for other ligand classes, such as

-dehydroamino acids and enamides.

Chemical Specifications & Physical Properties[1][2][3]

The following data characterizes the commercially available (S,S)-enantiomer.
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Specification

Common Name

(5,5)-BenzP; (S,S)-BenzP*

(8,9)-1,2-Bis(tert-

IUPAC Name )
butylmethylphosphino)benzene
CAS Number 1355162-85-4
Molecular Formula CieH28P2
Molecular Weight 282.34 g/mol
o P-Stereogenic ((S)-configuration at both P
Chirality

atoms)

Physical State

White crystalline solid

Melting Point

125-126 °C

Air Sensitivity

High (Oxidation prone in solution)

Solubility

Soluble in CH2Cl2, THF, Toluene; Insoluble in

Hexanes

Structural Analysis

The ligand features a 1,2-phenylene backbone.[1] Each phosphorus atom bears a tert-butyl

group and a methyl group. The steric contrast between the bulky tert-butyl and the smaller

methyl group, combined with the rigid backbone, creates a highly defined chiral pocket around

the metal center.
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Figure 1: Conceptual connectivity of (S,S)-BenzP highlighting the P-stereogenic centers and
steric quadrants.

Synthesis & Manufacturing Logic

The synthesis of (S,S)-BenzP is non-trivial due to the need to install chirality at phosphorus.
The most authoritative method, developed by Imamoto et al., utilizes phosphine-borane
adducts to protect the phosphorus center from oxidation and racemization during assembly.

Mechanism of Stereocontrol:

o Precursor Synthesis: Enantiopure (S)-tert-butylmethylphosphine-borane is prepared via
resolution or asymmetric synthesis.

o Lithiation & Coupling: The P-H bond is deprotonated (using n-BuLi) to form a nucleophilic
phosphide, which attacks 1,2-difluorobenzene or a benzyne intermediate.

o Deprotection: The borane protecting group is removed (typically using DABCO or HBF4
followed by base) in the final step to liberate the free phosphine.
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Note: This "protect-until-use" strategy is vital. The free ligand is air-sensitive and should be
generated or opened only in an inert atmosphere.

Application Protocol: Rh-Catalyzed Asymmetric
Hydrogenation

(S,S)-BenzP is the ligand of choice for the hydrogenation of functionalized alkenes, specifically

-dehydroamino acids and enamides, to produce chiral amino acid derivatives.

4.1. Preparation of the Catalyst Precursor

Objective: Generate the active cationic Rh(l)-BenzP complex. Reagents: [Rh(cod)z]BFa (or
SbFe/OTY), (S,S)-BenzP, Degassed Methanol (MeOH).

Inert Environment: Perform all operations in a nitrogen-filled glovebox.

Mixing: In a Schlenk tube, dissolve [Rh(cod)z]BF4 (4.1 mg, 0.01 mmol) in 1 mL of degassed
MeOH.

Ligand Addition: Add (S,S)-BenzP (2.9 mg, 0.011 mmol, 1.1 equiv) to the solution.

Complexation: Stir at room temperature for 15 minutes. The solution typically turns from
yellow to orange-red, indicating the formation of [Rh((S,S)-BenzP)(cod)|BFa.

4.2. Hydrogenation Workflow (Self-Validating)
Substrate: Methyl (2)-

-acetamidocinnamate (Standard Benchmark).

Substrate Solution: Dissolve the substrate (1.0 mmol) in 4 mL of degassed MeOH.

Catalyst Injection: Add the pre-formed catalyst solution (1 mL, S/C = 100).

Pressurization: Transfer to an autoclave. Purge with Hz (3x) and pressurize to 3 atm (approx.
45 psi).

Reaction: Stir at room temperature for 1 hour.
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» Validation (TLC/NMR): Release pressure. Check conversion by TLC. Complete conversion is
expected within <1 hour due to the high TOF of BenzP.

e Analysis: Concentrate solvent and analyze enantiomeric excess (ee) via Chiral HPLC (e.qg.,
Daicel Chiralcel OD-H column).

Expected Result: >99% conversion, >98% ee (S)-product.
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Figure 2: Catalytic cycle for Rh-BenzP hydrogenation. The quadrant blockage by t-Bu groups
dictates the stereochemistry during the migratory insertion.

Handling & Storage Protocols

To maintain scientific integrity and reproducibility, strict adherence to the following handling
protocols is required.

» Storage: Store solid ligand at -20°C under Argon or Nitrogen. The ligand is prone to oxidation
to the phosphine oxide (BenzP(O)2), which is catalytically inactive.
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e Solvent Quality: Use only HPLC-grade solvents, degassed (freeze-pump-thaw x3) and
stored over molecular sieves. Traces of oxygen will degrade the catalyst rapidly.

« In-situ Generation: While the isolated Rh-complex is moderately stable, in-situ generation
(mixing metal and ligand immediately before use) is recommended for maximum
reproducibility in screening campaigns.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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